Cas no 2877718-64-2 (N-{[4-fluoro-1-(5-fluoropyrimidin-4-yl)piperidin-4-yl]methyl}oxolane-3-carboxamide)

• Product Name: N-{[4-fluoro-1-(5-fluoropyrimidin-4-yl)piperidin-4-yl]methyl}oxolane-3-carboxamide
• CAS No: 2877718-64-2
• MF: C₁₅H₂₀F₂N₄O₂
• MW: 326.341710090637
• CID: 5309838
• PubChem ID: 165431971
• Update Time: 2025-07-17

N-{[4-fluoro-1-(5-fluoropyrimidin-4-yl)piperidin-4-yl]methyl}oxolane-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• F6822-3722
• 2877718-64-2
• AKOS040887405
• N-{[4-fluoro-1-(5-fluoropyrimidin-4-yl)piperidin-4-yl]methyl}oxolane-3-carboxamide
• N-[[4-Fluoro-1-(5-fluoro-4-pyrimidinyl)-4-piperidinyl]methyl]tetrahydro-3-furancarboxamide

• Inchi： 1S/C15H20F2N4O2/c16-12-7-18-10-20-13(12)21-4-2-15(17,3-5-21)9-19-14(22)11-1-6-23-8-11/h7,10-11H,1-6,8-9H2,(H,19,22)
• InChI Key： YDNMXWJKVKCYDX-UHFFFAOYSA-N
• SMILES： O1CCC(C(NCC2(F)CCN(C3C(F)=CN=CN=3)CC2)=O)C1

Computed Properties

• Exact Mass: 326.15543222g/mol
• Monoisotopic Mass: 326.15543222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 542.1±50.0 °C(Predicted)
• pka: 14.96±0.20(Predicted)

Additional information on N-{[4-fluoro-1-(5-fluoropyrimidin-4-yl)piperidin-4-yl]methyl}oxolane-3-carboxamide

Comprehensive Overview of N-{[4-fluoro-1-(5-fluoropyrimidin-4-yl)piperidin-4-yl]methyl}oxolane-3-carboxamide (CAS No. 2877718-64-2)

In the rapidly evolving field of pharmaceutical chemistry, N-{[4-fluoro-1-(5-fluoropyrimidin-4-yl)piperidin-4-yl]methyl}oxolane-3-carboxamide (CAS No. 2877718-64-2) has emerged as a compound of significant interest. This molecule, characterized by its unique fluoropyrimidine and piperidine moieties, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity, which offers a promising scaffold for targeting various biological pathways.

The compound's chemical structure features a fluorinated pyrimidine ring linked to a piperidine core, further modified with an oxolane-3-carboxamide group. This combination of functional groups is rare in the literature, making it a valuable candidate for exploring novel structure-activity relationships (SAR). Recent studies have highlighted its potential in modulating specific enzyme systems, though detailed mechanistic insights remain under investigation. The presence of fluorine atoms is particularly noteworthy, as they often enhance metabolic stability and binding affinity in drug-like molecules.

One of the most searched questions in the context of this compound is: "What are the potential therapeutic applications of N-{[4-fluoro-1-(5-fluoropyrimidin-4-yl)piperidin-4-yl]methyl}oxolane-3-carboxamide?" While preclinical data is still emerging, early research suggests possible roles in kinase inhibition and receptor modulation. These findings align with broader industry trends, where fluorinated heterocycles are gaining traction for their versatility in medicinal chemistry. Additionally, the compound's lipophilicity and molecular weight fall within the desirable range for oral bioavailability, a key consideration in modern drug design.

Another hot topic in the scientific community is the synthetic accessibility of such complex molecules. The CAS No. 2877718-64-2 compound presents an interesting case study due to its multi-step synthesis involving fluoropyrimidine coupling and piperidine functionalization. Researchers are actively exploring greener and more efficient routes to produce this molecule, addressing the growing demand for sustainable chemistry practices. This aligns with the increasing focus on Environmental, Social, and Governance (ESG) principles in pharmaceutical manufacturing.

From a drug discovery perspective, the compound's pharmacokinetic properties are under rigorous evaluation. Questions like "How does the fluorination pattern affect the compound's metabolic stability?" are frequently raised in academic and industrial forums. Preliminary data indicate that the strategic placement of fluorine atoms may confer resistance to cytochrome P450-mediated degradation, a feature highly sought after in lead optimization campaigns. This could position the molecule as a valuable tool for studying drug-drug interactions and ADME (Absorption, Distribution, Metabolism, and Excretion) profiles.

The intellectual property landscape surrounding this compound is also a subject of keen interest. With the rise of personalized medicine and targeted therapies, novel chemical entities like N-{[4-fluoro-1-(5-fluoropyrimidin-4-yl)piperidin-4-yl]methyl}oxolane-3-carboxamide are becoming increasingly valuable. Patent databases show growing activity in this chemical space, particularly for applications in oncology and central nervous system (CNS) disorders. However, it's crucial to note that much of this research is still in early stages, and clinical validation will be essential to determine the compound's ultimate utility.

In the context of computational chemistry, this molecule serves as an excellent test case for molecular docking and quantitative structure-activity relationship (QSAR) modeling. The presence of multiple hydrogen bond acceptors and hydrophobic regions in its structure makes it particularly amenable to in silico studies. This is especially relevant given the pharmaceutical industry's increasing reliance on artificial intelligence (AI) for virtual screening and lead identification.

As research progresses, the scientific community continues to investigate fundamental questions such as "What is the optimal synthetic route for scaling up production of CAS No. 2877718-64-2?" and "How can the compound's selectivity profile be improved?" These inquiries reflect the compound's potential to bridge gaps in current therapeutic options while addressing unmet medical needs. With its unique structural features and promising preliminary data, N-{[4-fluoro-1-(5-fluoropyrimidin-4-yl)piperidin-4-yl]methyl}oxolane-3-carboxamide represents an exciting frontier in medicinal chemistry and pharmaceutical research.